Cas no 1602310-93-9 (4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline)

• Product Name: 4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline
• CAS No: 1602310-93-9
• MF: C₁₀H₆ClFINO
• MW: 337.516617298126
• CID: 5580182
• Update Time: 2025-07-24

4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline
• Quinoline, 4-chloro-6-fluoro-3-iodo-8-methoxy-

• Inchi： 1S/C10H6ClFINO/c1-15-8-3-5(12)2-6-9(11)7(13)4-14-10(6)8/h2-4H,1H3
• InChI Key： XBTGKYOPTLLDOF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2OC)C(Cl)=C(I)C=1

Experimental Properties

• Density: 1.885±0.06 g/cm3(Predicted)
• Boiling Point: 368.2±37.0 °C(Predicted)
• pka: -0.90±0.44(Predicted)

Additional information on 4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline

Comprehensive Overview of 4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline (CAS No. 1602310-93-9)

4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline (CAS No. 1602310-93-9) is a halogen-substituted quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline family, known for its diverse biological activities and applications in drug discovery. The unique combination of chloro, fluoro, iodo, and methoxy substituents on the quinoline backbone enhances its reactivity and potential utility in synthetic chemistry. Researchers are particularly interested in its role as a building block for heterocyclic compounds and its potential in developing antimicrobial agents and kinase inhibitors.

The structural features of 4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline make it a valuable intermediate in organic synthesis. Its halogenated and methoxylated groups contribute to its electron-rich nature, facilitating cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for drug development. Recent studies highlight its potential in targeting antibiotic-resistant bacteria, a pressing global health concern. The compound's ability to modulate bacterial efflux pumps aligns with current research trends addressing antimicrobial resistance (AMR).

In the context of green chemistry, 4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline is being explored for its compatibility with sustainable synthesis methods. Researchers are investigating solvent-free reactions and catalytic processes to minimize environmental impact. This aligns with the growing demand for eco-friendly pharmaceuticals and green solvents, topics frequently searched in academic and industrial databases. The compound's stability under mild conditions further supports its suitability for large-scale production.

From a commercial perspective, CAS No. 1602310-93-9 is listed in catalogs of specialty chemical suppliers, often under the category of pharmaceutical intermediates. Its pricing and availability are influenced by factors such as halogen scarcity and regulatory compliance. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, a critical parameter for end-users in preclinical research. The compound's logP and solubility profiles are also frequently queried in ADMET studies.

Emerging applications of 4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline include its use in fluorescent probes and material science. The iodo substituent, in particular, enables radiolabeling for imaging applications, a hot topic in diagnostic research. Additionally, its electron-withdrawing properties are being leveraged in the design of organic semiconductors, addressing the demand for flexible electronics. These interdisciplinary applications underscore its versatility beyond traditional medicinal chemistry.

Safety data for CAS No. 1602310-93-9 emphasizes standard laboratory precautions, including the use of personal protective equipment (PPE) and fume hoods. While not classified as hazardous under current guidelines, its halogenated nature warrants careful handling to avoid unintended reactions. Storage recommendations typically suggest anhydrous conditions and light-sensitive packaging to preserve stability, details often sought by laboratory managers and procurement specialists.

In summary, 4-Chloro-6-fluoro-3-iodo-8-methoxyquinoline (CAS No. 1602310-93-9) represents a multifaceted compound with expanding roles in drug discovery, green chemistry, and advanced materials. Its structural complexity and functional group diversity continue to inspire innovations across scientific disciplines, making it a subject of persistent interest in both academic and industrial settings.